Prostaglandin F2α methyl ester
Prostaglandin F2α methyl ester
Prostaglandin F2α methyl ester (PGF2α methyl ester) is an analog of PGF2α in which the C-1 carboxyl group has been esterified as the methyl ester. PGF2α methyl ester was one of the first PG esters shown to have ocular hypotensive activity. This compound continues to be a standard by which other ocular hypotensive PG prodrugs are evaluated. The methyl ester is about 4-5 times more potent than the free acid, PGF2α. This difference is attributed to improved corneal penetration, and a depot effect of prolonged retention of the ester form of the compound in ocular tissue. A 2.5 µg dose of PGF2α-OMe applied to the eyes of cats results in a 6-8 mm Hg reduction in IOP.
Brand Name:
Vulcanchem
CAS No.:
33854-16-9
VCID:
VC0159704
InChI:
InChI=1S/C21H36O5/c1-3-4-7-10-16(22)13-14-18-17(19(23)15-20(18)24)11-8-5-6-9-12-21(25)26-2/h5,8,13-14,16-20,22-24H,3-4,6-7,9-12,15H2,1-2H3/b8-5-,14-13+/t16-,17+,18+,19-,20+/m0/s1
SMILES:
CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)OC)O)O)O
Molecular Formula:
C21H36O5
Molecular Weight:
368.5 g/mol
Prostaglandin F2α methyl ester
CAS No.: 33854-16-9
Reference Standards
VCID: VC0159704
Molecular Formula: C21H36O5
Molecular Weight: 368.5 g/mol
| CAS No. | 33854-16-9 |
|---|---|
| Product Name | Prostaglandin F2α methyl ester |
| Molecular Formula | C21H36O5 |
| Molecular Weight | 368.5 g/mol |
| IUPAC Name | methyl (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hept-5-enoate |
| Standard InChI | InChI=1S/C21H36O5/c1-3-4-7-10-16(22)13-14-18-17(19(23)15-20(18)24)11-8-5-6-9-12-21(25)26-2/h5,8,13-14,16-20,22-24H,3-4,6-7,9-12,15H2,1-2H3/b8-5-,14-13+/t16-,17+,18+,19-,20+/m0/s1 |
| Standard InChIKey | PJDMFGSFLLCCAO-NVRZHKMMSA-N |
| Isomeric SMILES | CCCCC[C@@H](/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1C/C=C\CCCC(=O)OC)O)O)O |
| SMILES | CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)OC)O)O)O |
| Canonical SMILES | CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)OC)O)O)O |
| Description | Prostaglandin F2α methyl ester (PGF2α methyl ester) is an analog of PGF2α in which the C-1 carboxyl group has been esterified as the methyl ester. PGF2α methyl ester was one of the first PG esters shown to have ocular hypotensive activity. This compound continues to be a standard by which other ocular hypotensive PG prodrugs are evaluated. The methyl ester is about 4-5 times more potent than the free acid, PGF2α. This difference is attributed to improved corneal penetration, and a depot effect of prolonged retention of the ester form of the compound in ocular tissue. A 2.5 µg dose of PGF2α-OMe applied to the eyes of cats results in a 6-8 mm Hg reduction in IOP. |
| Synonyms | 15-Mt-PGF2alpha dinoprost methyl ester PGF2 methyl ester PGF2alpha methyl ester prostaglandin F2 methyl ester prostaglandin F2 methyl ester, (5Z,8beta,9alpha,11alpha,12alpha,13E,15R)-isomer prostaglandin F2 methyl ester, (5Z,8beta,9alpha,11alpha,12alpha,13E,15S)-isomer prostaglandin F2 methyl ester, (5Z,8beta,9alpha,11beta,12alpha,13E,15R)-isomer prostaglandin F2 methyl ester, (5Z,8beta,9alpha,11beta,12alpha,13E,15S)-isomer prostaglandin F2 methyl ester, (5Z,8beta,9beta,11alpha,12alpha,13E,15R)-isomer prostaglandin F2 methyl ester, (5Z,8beta,9beta,11alpha,12alpha,13E,15S)-isomer prostaglandin F2 methyl ester, (5Z,8beta,9beta,11beta,12alpha,13E,15R)-isomer prostaglandin F2 methyl ester, (5Z,8beta,9beta,11beta,12alpha,13E,15S)-isomer prostaglandin F2 methyl ester, (5Z,9alpha,11beta,13E,15S)-isome |
| Reference | 1.Bito, L.Z. Comparison of the ocular hypotensive efficacy of eicosanoids and related compounds. Experimental Eye Research 38, 181-184 (1984). |
| PubChem Compound | 5283102 |
| Last Modified | Nov 11 2021 |
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